Cas no 649538-59-0 (L-Aspartic acid,L-cysteinylglycyl-L-tryptophyl-L-threonylglycyl-L-valyl-L-alanyl-L-glutaminyl-)

• Product name: L-Aspartic acid,L-cysteinylglycyl-L-tryptophyl-L-threonylglycyl-L-valyl-L-alanyl-L-glutaminyl-
• CAS No: 649538-59-0
• MF: C₃₉H₅₇N₁₁O₁₄S
• MW: 936.000187635422
• CID: 411679

L-Aspartic acid,L-cysteinylglycyl-L-tryptophyl-L-threonylglycyl-L-valyl-L-alanyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-cysteinylglycyl-L-tryptophyl-L-threonylglycyl-L-valyl-L-alanyl-L-glutaminyl-
• L-Aspartic acid, L-cysteinylglycyl-L-tryptophyl-L-threonylglycyl-L-valyl-L-alanyl-L-glutaminyl- (9CI)

• Inchi： 1S/C39H57N11O14S/c1-17(2)31(38(62)45-18(3)33(57)47-24(9-10-27(41)52)35(59)48-26(39(63)64)12-30(55)56)49-29(54)15-44-37(61)32(19(4)51)50-36(60)25(46-28(53)14-43-34(58)22(40)16-65)11-20-13-42-23-8-6-5-7-21(20)23/h5-8,13,17-19,22,24-26,31-32,42,51,65H,9-12,14-16,40H2,1-4H3,(H2,41,52)(H,43,58)(H,44,61)(H,45,62)(H,46,53)(H,47,57)(H,48,59)(H,49,54)(H,50,60)(H,55,56)(H,63,64)/t18-,19+,22-,24-,25-,26-,31-,32-/m0/s1
• InChI Key： WEISFXONOUJQNC-GCCALCJBSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)CNC(=O)[C@H](CS)N

Computed Properties

• Exact Mass: 935.38111

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 1496.7±65.0 °C(Predicted)
• PSA: 412.53
• pka: 2.85±0.10(Predicted)